Cystamine

• CAS: 51-85-4; 56-17-7
• Molecular Formula: C4H12N2S2
• Molecular Weight: 152.3 g/mol
• InChI: InChI=1S/C4H12N2S2/c5-1-3-7-8-4-2-6/h1-6H2
• InChIKey: APQPRKLAWCIJEK-UHFFFAOYSA-N

Cystamine (CAS 51-85-4) Procurement Guide: Organic Disulfide and Transglutaminase Inhibitor for Neurodegenerative Disease Research

Cystamine (CAS 51-85-4; dihydrochloride salt 56-17-7) is the oxidized disulfide dimer of cysteamine, formed by decarboxylation of cystine [1]. It is an organic disulfide that functions as an orally active transglutaminase (TGase) inhibitor and also inhibits caspase-3 with an IC50 of 23.6 μM . Cystamine is handled primarily as the stable dihydrochloride salt (decomposition point 203-214 °C) [1]. It is investigated for neurodegenerative conditions including Huntington's disease and Parkinson's disease, as well as for radioprotection and cystinosis .

TGase Transglutaminase inhibition studies via allosteric disulfide mechanism

CNS Neurodegenerative disease model research (Huntington's, Parkinson's)

Radiation Radioprotection assay context under hypoxia and reoxygenation

Apoptosis Caspase-3 inhibition and glutathione modulation studies

• [1] PubChem. Cystamine. Compound Summary CID 2915. View Source

Why Cystamine (51-85-4) Cannot Be Interchanged with Cysteamine in Research and Industrial Applications

Cystamine and its reduced monomer cysteamine are not functionally equivalent despite sharing a core ethylamine scaffold and the ability to interconvert intracellularly [1]. Cystamine inhibits TGase by a distinct mechanism—oxidizing vicinal cysteine residues to an allosteric disulfide—whereas cysteamine acts as a competitive inhibitor for transamidation reactions [2]. This mechanistic divergence translates to different potency profiles: cystamine is a more potent TGase inhibitor than cysteamine under non-reducing conditions and retains superior inhibitory activity even within the cytoplasmic reducing environment [1]. Furthermore, cystamine offers radioprotective effects in both oxygen-rich and oxygen-poor conditions, while cysteamine is largely ineffective under hypoxia [3]. Procurement decisions must therefore be guided by the specific assay environment, target mechanism, and disease model rather than assuming interchangeability.

Cystamine (51-85-4)

Allosteric TGase inhibition via disulfide formation; retains activity in reducing intracellular environments; radioprotection observed in both aerobic and hypoxic conditions

Cysteamine (60-23-1)

Competitive TGase inhibitor; lower reported intracellular potency; minimal radioprotection under hypoxia

Mechanistic divergence and distinct environmental response profiles may limit direct interchangeability in TGase inhibition or radioprotection research.

• [1] Jeon JH, Lee HJ, Jang GY, Kim CW, Shin DM, Cho SY, Yeo EJ, Park SC, Kim IG. Different inhibition characteristics of intracellular transglutaminase activity by cystamine and cysteamine. Exp Mol Med. 2004;36(6):576-581. doi:10.1038/emm.2004.74 View Source
• [2] Jeitner TM, Pinto JT, Cooper AJL. Cystamine and cysteamine as inhibitors of transglutaminase activity in vivo. Biosci Rep. 2018;38(5):BSR20180691. doi:10.1042/BSR20180691 View Source
• [3] Penabe S, Meesat R, Jay-Gerin JP, Mavon A. Comparative Analysis of Cystamine and Cysteamine as Radioprotectors and Antioxidants: Insights from Monte Carlo Chemical Modeling under High Linear Energy Transfer Radiation and High Dose Rates. Int J Mol Sci. 2024;25(19):10490. doi:10.3390/ijms251910490 View Source

Cystamine (51-85-4) Quantitative Differentiation Evidence: Comparative Data Versus Closest Analogs

Cystamine vs. Cysteamine TGase Inhibitory Potency and Mechanism Divergence

Cystamine demonstrates superior transglutaminase (TGase) inhibitory potency compared to cysteamine under non-reducing conditions [1]. Mechanistically, cystamine inactivates TGase by promoting oxidation of vicinal cysteine residues to an allosteric disulfide, whereas cysteamine acts as a competitive inhibitor for transamidation reactions [2]. Importantly, cystamine retained stronger inhibition of intracellular TGase activity than cysteamine even within the cytoplasmic reducing environment, suggesting that cystamine itself inhibits in situ TGase activity by forming mixed disulfides [1].

TGase Inhibition vs Cysteamine

Reported

Allosteric disulfide (cystamine) vs competitive (cysteamine); retained higher intracellular inhibition despite reducing environment

Supports TGase inhibitor selection for cellular reducing-environment assays

Mechanism-dependent potency; direct head-to-head enzymatic data

Evidence Dimension	Transglutaminase (TGase) inhibitory potency and mechanism
Target Compound Data	More potent TGase inhibitor than cysteamine under non-reducing conditions; retains stronger intracellular TGase inhibition despite reducing environment; inhibits via allosteric disulfide formation
Comparator Or Baseline	Cysteamine: less potent TGase inhibitor under non-reducing conditions; acts as competitive inhibitor for transamidation reactions
Quantified Difference	Superior intracellular TGase inhibition despite cytoplasmic reducing conditions (qualitative assessment of potency difference)
Conditions	In vitro TGase activity assays under non-reducing conditions; intracellular TGase activity measurements in cellular context

Why This Matters

Researchers requiring robust TGase inhibition in cellular or reducing environments should select cystamine over cysteamine to ensure target engagement.

• [1] Jeon JH, Lee HJ, Jang GY, Kim CW, Shin DM, Cho SY, Yeo EJ, Park SC, Kim IG. Different inhibition characteristics of intracellular transglutaminase activity by cystamine and cysteamine. Exp Mol Med. 2004;36(6):576-581. doi:10.1038/emm.2004.74 View Source
• [2] Jeitner TM, Pinto JT, Cooper AJL. Cystamine and cysteamine as inhibitors of transglutaminase activity in vivo. Biosci Rep. 2018;38(5):BSR20180691. doi:10.1042/BSR20180691 View Source

Cystamine Radioprotective Efficacy Under Hypoxic vs. Oxygenated Conditions

Monte Carlo multi-track chemical modeling demonstrates that cystamine provides robust radioprotective effects in both oxygen-rich (aerated) and oxygen-poor (hypoxic) environments [1]. In contrast, cysteamine's radioprotective efficacy is minimal in hypoxic environments regardless of concentration [1]. Cysteamine substantially reduces adverse radiation effects only under aerated, low-LET conditions at concentrations above approximately 1 mM [1].

Radioprotection O2 Dependence

Reported

Cystamine: effective in aerated and hypoxic; Cysteamine: minimal efficacy in hypoxia

Supports radioprotection studies modeling hypoxic tumor microenvironments

Monte Carlo multi-track chemical modeling; requires experimental validation

Evidence Dimension	Radioprotective efficacy under varying oxygen tension
Target Compound Data	Robust protective effects in both oxygen-rich and oxygen-poor conditions
Comparator Or Baseline	Cysteamine: minimal efficacy in hypoxic environments; effective only under aerated, low-LET conditions at >1 mM
Quantified Difference	Cystamine maintains radioprotection under hypoxia; cysteamine loses efficacy under same conditions
Conditions	Monte Carlo multi-track chemical modeling simulating radiolytic oxidation in Fricke-cystamine/cysteamine solutions under aerated and deaerated conditions

Why This Matters

For radiotherapy research involving hypoxic tumor microenvironments, cystamine's oxygen-independent radioprotection profile offers a distinct experimental advantage over cysteamine.

• [1] Penabe S, Meesat R, Jay-Gerin JP, Mavon A. Comparative Analysis of Cystamine and Cysteamine as Radioprotectors and Antioxidants: Insights from Monte Carlo Chemical Modeling under High Linear Energy Transfer Radiation and High Dose Rates. Int J Mol Sci. 2024;25(19):10490. doi:10.3390/ijms251910490 View Source

Cystamine Caspase-3 Inhibition Potency (IC50 = 23.6 μM)

Cystamine inhibits recombinant active caspase-3 in a concentration-dependent manner, with an IC50 value of 23.6 μM . At 250 μM for 10 hours, cystamine robustly increases intracellular glutathione levels . These activities are independent of its TGase inhibitory function and may contribute to its neuroprotective effects observed in Huntington's disease models .

Caspase-3 Inhibition IC50

Data to verify

IC50 = 23.6 μM (recombinant caspase-3); glutathione increase at 250 μM

Supports apoptosis pathway and caspase-3 inhibition studies

Source not specified; SH-SY5Y neuroblastoma model

Evidence Dimension	Caspase-3 enzymatic inhibition
Target Compound Data	IC50 = 23.6 μM against caspase-3; increases glutathione at 250 μM
Comparator Or Baseline	No direct comparator data provided for caspase-3 inhibition in this source
Quantified Difference	Not applicable (single-compound data)
Conditions	In vitro recombinant caspase-3 assay; human neuroblastoma SH-SY5Y cell line

Why This Matters

This quantitative potency metric enables researchers to benchmark cystamine against other caspase-3 inhibitors and select appropriate concentrations for apoptosis-related studies.

Cystamine Brain Penetration and Metabolic Conversion to Cysteamine In Vivo

Following oral administration in mice, cystamine undergoes metabolic conversion to cysteamine, which then crosses the blood-brain barrier [1]. At 50 and 200 mg/kg doses, significant increases in cysteamine brain levels were detected 1 and 3 hours post-injection [1]. Using in situ cerebral perfusion, the brain transport coefficient (Clup) for cysteamine was determined to be 0.15 ± 0.02 μL/g/s at 259 μM, increasing to 0.34 ± 0.07 μL/g/s when co-perfused with cysteine [1].

Brain Penetration Clup

Reported

Clup = 0.15 μL/g/s (0.34 with cysteine); brain levels post-oral dose

Supports CNS exposure and brain-penetrant prodrug studies

Mouse in situ perfusion and oral PK; metabolic conversion to cysteamine

Evidence Dimension	Brain penetration and metabolic conversion
Target Compound Data	Brain cysteamine levels detectable at 1-3 h post-dose (50, 200 mg/kg); Clup = 0.15 ± 0.02 μL/g/s (0.34 ± 0.07 with cysteine)
Comparator Or Baseline	No direct comparator data for brain penetration of alternative TGase inhibitors
Quantified Difference	Not applicable (single-compound data)
Conditions	In vivo mouse model (oral administration); in situ cerebral perfusion technique

Why This Matters

Confirmation of brain exposure validates cystamine's utility for CNS-targeted studies in Huntington's and Parkinson's disease models, distinguishing it from non-brain-penetrant TGase inhibitors.

• [1] Bousquet M, Gibrat C, Ouellet M, Rouillard C, Calon F, Cicchetti F. Cystamine metabolism and brain transport properties: clinical implications for neurodegenerative diseases. J Neurochem. 2010;114(6):1651-1658. doi:10.1111/j.1471-4159.2010.06874.x View Source

Cystamine Therapeutic Efficacy in Huntington's Disease Transgenic Mouse Model

In R6/2 transgenic mice expressing exon 1 of mutant huntingtin, intraperitoneal administration of cystamine extended survival, reduced tremor and abnormal movements, and ameliorated weight loss when treatment began after symptom onset [1]. Cystamine entered the brain and inhibited TGase activity in vivo [1]. Treatment did not alter the frequency of neuronal nuclear inclusions but increased transcription of dnaj (Hsp40), a neuroprotective gene [1].

HD Mouse Model Response

Model context

Extended survival, reduced tremor, weight loss amelioration in R6/2 mice

Supports Huntington's disease model-response endpoint studies

Post-symptom onset intraperitoneal dosing; TGase inhibition confirmed in vivo

Evidence Dimension	Therapeutic outcome in Huntington's disease model
Target Compound Data	Extended survival, reduced tremor and abnormal movements, ameliorated weight loss in R6/2 HD mice
Comparator Or Baseline	No direct comparator data for alternative TGase inhibitors in this model
Quantified Difference	Not applicable (single-compound data)
Conditions	R6/2 transgenic HD mouse model; intraperitoneal administration; treatment initiated after symptom onset

Why This Matters

Demonstrated disease-modifying efficacy in a gold-standard HD animal model provides strong rationale for selecting cystamine over untested TGase inhibitors in Huntington's disease research programs.

• [1] Karpuj MV, Becher MW, Springer JE, Chabas D, Youssef S, Pedotti R, Mitchell D, Steinman L. Prolonged survival and decreased abnormal movements in transgenic model of Huntington disease, with administration of the transglutaminase inhibitor cystamine. Nat Med. 2002;8(2):143-149. doi:10.1038/nm0202-143 View Source

Cystamine (51-85-4) High-Value Research and Industrial Application Scenarios

Huntington's Disease and Polyglutamine Disorder Research

Cystamine is established as a tool compound for investigating transglutaminase inhibition in Huntington's disease models. In R6/2 transgenic HD mice, cystamine administered after symptom onset extended survival, reduced abnormal movements, and ameliorated weight loss [1]. The compound enters the brain, inhibits TGase activity in vivo, and upregulates neuroprotective genes such as dnaj/Hsp40 [1]. Researchers investigating polyglutamine toxicity mechanisms or screening TGase-targeted therapeutics should utilize cystamine as a validated positive control.

Hypoxic Tumor Radioprotection and FLASH Radiotherapy Studies

Monte Carlo modeling demonstrates that cystamine provides robust radioprotective effects under both oxygenated and hypoxic conditions, unlike cysteamine which loses efficacy under hypoxia [1]. This oxygen-independent radioprotection profile makes cystamine particularly suitable for studies investigating FLASH radiotherapy, where oxygen tension varies between tumor and healthy tissue compartments. Researchers designing radioprotection experiments involving hypoxic microenvironments should preferentially select cystamine to ensure consistent protective effects across oxygen gradients [1].

Caspase-3 Inhibition and Apoptosis Modulation

Cystamine inhibits caspase-3 with an IC50 of 23.6 μM and increases intracellular glutathione levels at 250 μM, independent of its TGase inhibitory activity [1]. This dual activity—caspase inhibition plus glutathione elevation—supports applications in apoptosis research, particularly in neuronal cell models where oxidative stress and caspase activation converge. Investigators studying caspase-dependent cell death pathways or screening neuroprotective compounds should consider cystamine as a mechanistically distinct tool distinct from specific caspase inhibitors [1].

Blood-Brain Barrier Penetration and CNS Pharmacokinetic Studies

Cystamine serves as a prodrug that is metabolized to cysteamine, which then crosses the blood-brain barrier with a measured brain transport coefficient (Clup) of 0.15 ± 0.02 μL/g/s [1]. This property enables CNS exposure studies in neurodegenerative disease models. Researchers requiring brain-penetrant TGase inhibition for Parkinson's or Huntington's disease investigations should select cystamine over non-brain-penetrant alternatives. The documented pharmacokinetic parameters support dose selection and sampling timepoints for in vivo efficacy studies [1].

Application

Selection Property

Validation Focus

Huntington's disease & polyglutamine disorder research

TGase inhibition mechanism and CNS exposure profile

Model-response endpoints (survival, motor function); gene expression changes

Hypoxic tumor radioprotection & FLASH studies

Oxygen-independent radioprotection profile

Radioprotection assay under variable oxygen tension; hypoxic model validation

Caspase-3 inhibition & apoptosis modulation

Caspase-3 inhibition and glutathione elevation

Apoptosis pathway assays; glutathione endpoint measurement

CNS pharmacokinetics & brain penetration studies

Brain transport and metabolic conversion to cysteamine

Brain exposure-model validation; dose-response interpretation

• [1] Karpuj MV, Becher MW, Springer JE, Chabas D, Youssef S, Pedotti R, Mitchell D, Steinman L. Prolonged survival and decreased abnormal movements in transgenic model of Huntington disease, with administration of the transglutaminase inhibitor cystamine. Nat Med. 2002;8(2):143-149. doi:10.1038/nm0202-143 View Source